Cas no 103997-21-3 (5-chloro-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 5-chloro-6-hydroxypyridine-2-carboxylic acid
• CAS No: 103997-21-3
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• MDL: MFCD19687157
• CID: 1038610
• PubChem ID: 23318258
• Update Time: 2025-11-02

5-chloro-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-oxo-1,6-dihydropyridine-2-carboxylic acid
• 5-chloro-6-oxo-1H-pyridine-2-carboxylic acid
• 5-chloro-6-hydroxy picolinic acid
• 5-Chloro-6-hydroxypicolinic acid
• AK100453
• GJCDETCQSYSYFT-UHFFFAOYSA-N
• 0937AA
• 6-hydroxyl-5-chloro-2-picolinic acid
• FCH1196373
• AX8241402
• ST24024051
• 3-Chloro-2-hydroxy-6-pyridinecarboxylic acid
• 5-chloro-6-hydroxypyridine-2-carboxylic acid
• DTXSID50632835
• 5-Chloro-6-oxo-1 pound not6-dihydropyridine-2-carboxylic acid
• O11408
• DS-3526
• 5-Chloro-6-hydroxypicolinicacid
• DB-107512
• 103997-21-3
• SCHEMBL17362986
• MFCD19687157
• AKOS016002630
• SCHEMBL10857110
• CS-0127898
• 1822931-95-2

• MDL： MFCD19687157
• Inchi： 1S/C6H4ClNO3/c7-3-1-2-4(6(10)11)8-5(3)9/h1-2H,(H,8,9)(H,10,11)
• InChI Key： GJCDETCQSYSYFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)NC1=O

Computed Properties

• Exact Mass: 172.98800
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.8

Experimental Properties

• PSA: 70.42000
• LogP: 1.13880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-chloro-6-hydroxypyridine-2-carboxylic acid

5-Chloro-6-hydroxypyridine-2-carboxylic Acid (CAS No. 103997-21-3): Properties, Applications, and Market Insights

5-Chloro-6-hydroxypyridine-2-carboxylic acid (CAS No. 103997-21-3) is a specialized heterocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique pyridine backbone functionalized with chloro and hydroxyl groups, serves as a versatile building block in organic synthesis. The molecular formula C6H4ClNO3 and molecular weight of 173.55 g/mol make it an intermediate of particular interest for drug discovery programs.

The physicochemical properties of 5-chloro-6-hydroxypyridine-2-carboxylic acid contribute to its wide applicability. With a melting point typically ranging between 210-215°C, this white to off-white crystalline powder demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. The presence of both carboxylic acid and hydroxyl groups provides multiple sites for chemical modification, making it valuable for structure-activity relationship studies.

In pharmaceutical applications, 5-chloro-6-hydroxypyridine-2-carboxylic acid serves as a key intermediate for the synthesis of various bioactive molecules. Recent studies highlight its use in developing potential enzyme inhibitors, particularly those targeting inflammatory pathways. The compound's structural features allow for the creation of novel small molecule therapeutics with improved pharmacokinetic properties. Researchers are particularly interested in its potential for designing metalloproteinase inhibitors, which have implications in cancer and autoimmune disease treatment.

The agrochemical industry utilizes 5-chloro-6-hydroxypyridine-2-carboxylic acid as a precursor for developing crop protection agents. Its molecular framework is incorporated into novel herbicide and fungicide formulations, where the chlorine substitution pattern enhances biological activity. Recent patent literature reveals growing interest in derivatives of this compound for controlling resistant weed species, addressing one of the most pressing challenges in modern agriculture.

From a synthetic chemistry perspective, 5-chloro-6-hydroxypyridine-2-carboxylic acid offers multiple advantages. The ortho-positioned functional groups enable selective reactions, allowing chemists to perform regioselective modifications with high precision. This characteristic makes it particularly valuable for combinatorial chemistry approaches and high-throughput screening of compound libraries. Recent advancements in green chemistry have also explored more sustainable synthetic routes to this important intermediate.

The global market for 5-chloro-6-hydroxypyridine-2-carboxylic acid has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts project a compound annual growth rate (CAGR) of approximately 5-7% over the next five years, with Asia-Pacific emerging as the fastest-growing region. This growth is attributed to expanding contract research organizations and generic drug manufacturing capabilities in countries like India and China.

Quality control of 5-chloro-6-hydroxypyridine-2-carboxylic acid typically involves high-performance liquid chromatography (HPLC) analysis with purity standards often exceeding 98% for research-grade material. Advanced characterization techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to verify structural integrity. Storage recommendations generally suggest keeping the compound in cool, dry conditions away from strong oxidizers to maintain stability.

Recent scientific literature highlights innovative applications of 5-chloro-6-hydroxypyridine-2-carboxylic acid derivatives in material science. Researchers have incorporated modified versions of this compound into coordination polymers and metal-organic frameworks (MOFs), exploring potential uses in catalysis and gas storage. These developments align with current trends in sustainable technology and green energy solutions, making the compound relevant to broader scientific applications beyond its traditional uses.

For researchers working with 5-chloro-6-hydroxypyridine-2-carboxylic acid, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment (PPE) are recommended when handling the powder form. The compound's material safety data sheet (MSDS) provides comprehensive guidance on storage, handling, and disposal procedures to ensure workplace safety.

The future outlook for 5-chloro-6-hydroxypyridine-2-carboxylic acid appears promising, with ongoing research exploring its potential in bioconjugation chemistry and prodrug design. As the pharmaceutical industry continues to seek novel drug scaffolds, the versatility of this pyridine derivative positions it as a valuable tool for medicinal chemists. Additionally, its applications in developing precision agriculture solutions ensure continued relevance in the agrochemical sector.